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Compound of Interest

Compound Name: Hsd17B13-IN-98

Cat. No.: B15575484 Get Quote

For Immediate Implementation by Laboratory Professionals

The proper disposal of the research compound Hsd17B13-IN-98, a potent inhibitor of the 17β-

hydroxysteroid dehydrogenase 13 enzyme, is a critical component of laboratory safety and

environmental responsibility. In the absence of a specific Safety Data Sheet (SDS) for

Hsd17B13-IN-98, a conservative approach based on established guidelines for similar

hazardous chemical waste is mandatory. Adherence to the following procedures is essential to

ensure a safe laboratory environment and compliance with regulatory standards.

All materials contaminated with Hsd17B13-IN-98, including the pure compound, solutions, and

used consumables, should be treated as hazardous chemical waste.[1][2] The primary disposal

method is through a licensed professional waste disposal service.[3] Under no circumstances

should this chemical or its waste be disposed of in the environment, drains, or sewer systems.

[3]

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, it is imperative to wear appropriate personal

protective equipment to prevent exposure through inhalation, ingestion, or skin contact.[1][4]
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PPE Category Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from accidental

splashes.[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Double-gloving is

recommended when handling

the pure compound or

concentrated solutions.

To prevent skin contact with

the chemical.[5]

Body Protection
A fully buttoned laboratory

coat.

To protect skin and personal

clothing from contamination.[5]

Respiratory Protection
Work should be conducted in a

certified chemical fume hood.

To prevent inhalation of

airborne powder or aerosols.

[1]

Step-by-Step Disposal Protocol
The disposal of Hsd17B13-IN-98 must be conducted in accordance with all applicable federal,

state, and local environmental regulations.[3]

Step 1: Waste Identification and Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[1]

Solid Waste: Unused or expired Hsd17B13-IN-98 powder, as well as contaminated personal

protective equipment (e.g., gloves, weighing papers, pipette tips), should be collected in a

designated solid chemical waste container.[6][7]

Liquid Waste: Solutions containing Hsd17B13-IN-98, including stock solutions and

experimental residues, must be collected in a separate, leak-proof liquid hazardous waste

container.[7][8] Waste streams should not be mixed unless compatibility is confirmed.[2]

Solutions in DMSO: Since Hsd17B13-IN-98 is often used in a DMSO solution, this waste

should be handled with extreme care as DMSO can facilitate the absorption of chemicals

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Hsd17B13_IN_9.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_Handling_Hsd17B13_Inhibitors.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_Handling_Hsd17B13_Inhibitors.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Hsd17B13_IN_63_A_General_Laboratory_Guide.pdf
https://www.benchchem.com/product/b15575484?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Hsd17B13_IN_73.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Hsd17B13_IN_63_A_General_Laboratory_Guide.pdf
https://www.benchchem.com/product/b15575484?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Hsd17B13_IN_97_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Hsd17B13_IN_57.pdf
https://www.benchchem.com/product/b15575484?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Hsd17B13_IN_57.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Hsd17B13_IN_94.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Hsd17B13_IN_9.pdf
https://www.benchchem.com/product/b15575484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


through the skin.[6] These solutions should be disposed of following protocols for

flammable organic solvents.[6]

Step 2: Waste Collection and Container Management

All waste must be collected in appropriate, clearly labeled containers.

Waste Type Recommended Container

Solid Waste
A clearly labeled, sealable, and sturdy container.

[6]

Liquid Waste A labeled, screw-cap, and leak-proof bottle.[6]

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Hsd17B13-IN-98," the solvent (if applicable, e.g., "in DMSO"), and the

approximate concentration and quantity.[6]

Step 3: Decontamination of Labware

All laboratory equipment and surfaces that have come into contact with Hsd17B13-IN-98 must

be decontaminated.

Glassware and Equipment: Rinse with a suitable solvent (e.g., ethanol or acetone) into a

designated hazardous waste container.[8] The rinse solvent must be collected as hazardous

waste.[8]

Surfaces: Clean any contaminated surfaces with a suitable solvent and absorbent materials.

Dispose of the cleaning materials as hazardous chemical waste.[8]

Step 4: Storage and Disposal

Store sealed hazardous waste containers in a designated, secure area away from

incompatible materials.[2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the chemical waste.[1][7]
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Accidental Release Measures
In the event of a spill, the following procedures should be immediately followed:

Evacuate: Evacuate all non-essential personnel from the immediate area.[8]

Ventilate: Ensure the area is well-ventilated.[8]

Contain: For a solid spill, carefully sweep or vacuum the material, avoiding dust generation.

For a liquid spill, use absorbent materials (e.g., sand, vermiculite) to contain it.[3][8]

Clean: Decontaminate the spill area as described in the decontamination section.[8]

Dispose: Place all cleanup materials in a sealed container for disposal as hazardous waste.

[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Hsd17B13-IN-98.
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Caption: Decision workflow for the safe disposal of Hsd17B13-IN-98.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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